![molecular formula C17H17N3O3S B2528102 1-(4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone CAS No. 1211137-06-2](/img/structure/B2528102.png)
1-(4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activities
One of the prominent applications of derivatives closely related to the specified compound is in antimicrobial activities. Compounds containing the 1,3,4-oxadiazole moiety, achieved through modifications starting from furan-2-carbohydrazide, have been synthesized and demonstrated activity against various microorganisms. This highlights the potential of these derivatives in contributing to the development of new antimicrobial agents (Başoğlu et al., 2013).
Anticancer and Antiangiogenic Effects
Another significant application is in the domain of cancer research, where novel thioxothiazolidin-4-one derivatives containing the oxadiazol moiety have shown promising anticancer and antiangiogenic effects in a mouse model. These derivatives inhibited tumor growth and tumor-induced angiogenesis, suggesting their potential as candidates for anticancer therapy (Chandrappa et al., 2010).
Liquid Crystalline Properties
Compounds integrating the 1,3,4-oxadiazole, furan, and thiophene units have also been investigated for their liquid crystalline properties. The study of these heterocyclic liquid crystalline compounds could contribute to advancements in materials science, particularly in the development of new liquid crystal displays (Han et al., 2009).
Vasodilator Action
Furoxans, closely related to the structure of interest, have been studied for their vasodilator action, mediated through the generation of nitric oxide upon reaction with thiols. This property indicates the potential of such derivatives in the development of new nitrovasodilators for therapeutic use in conditions requiring vasodilation (Feelisch et al., 1992).
Biological Activities of Heterocyclic Compounds
Oxadiazole and furan derivatives are known for their broad range of chemical and biological properties, including antimicrobial, antitumor, and anti-inflammatory activities. Research into these compounds continues to reveal their therapeutic potential across various domains, making them valuable targets for pharmaceutical development (Siwach & Verma, 2020).
Properties
IUPAC Name |
1-[4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]-2-thiophen-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3S/c21-15(11-13-3-2-10-24-13)20-7-5-12(6-8-20)16-18-19-17(23-16)14-4-1-9-22-14/h1-4,9-10,12H,5-8,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDYFOYXHBSFVLW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=NN=C(O2)C3=CC=CO3)C(=O)CC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.